Cas no 1803486-47-6 (6-Cyano-2,3-diamino-5-(trifluoromethoxy)pyridine)

• Product Name: 6-Cyano-2,3-diamino-5-(trifluoromethoxy)pyridine
• CAS No: 1803486-47-6
• MF: C₇H₅F₃N₄O
• MW: 218.136010885239
• CID: 4911552
• Update Time: 2025-05-26

6-Cyano-2,3-diamino-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2,3-diamino-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5F3N4O/c8-7(9,10)15-5-1-3(12)6(13)14-4(5)2-11/h1H,12H2,(H2,13,14)
• InChI Key： ZTNWPBLXYQSHBD-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)N=C(C(=C1)N)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 273
• XLogP3: 1.1
• Topological Polar Surface Area: 98

Additional information on 6-Cyano-2,3-diamino-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 6-Cyano-2,3-diamino-5-(trifluoromethoxy)pyridine (CAS No. 1803486-47-6)

6-Cyano-2,3-diamino-5-(trifluoromethoxy)pyridine (CAS No. 1803486-47-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a cyano group, diamino substituents, and a trifluoromethoxy moiety on the pyridine ring makes this compound a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for small-molecule inhibitors and kinase-targeted therapies.

In recent years, the compound has been explored for its role in developing anticancer agents and anti-inflammatory drugs, aligning with the growing focus on precision medicine. The trifluoromethoxy group enhances metabolic stability, a critical factor in optimizing pharmacokinetic properties. This attribute is highly sought after in the design of next-generation therapeutics, especially for targets like protein kinases and G-protein-coupled receptors (GPCRs). Additionally, the diamino functionality offers opportunities for further derivatization, enabling the creation of libraries for high-throughput screening.

The synthetic versatility of 6-Cyano-2,3-diamino-5-(trifluoromethoxy)pyridine also extends to agrochemical applications. With increasing global emphasis on sustainable agriculture, this compound serves as a precursor for crop protection agents that exhibit improved efficacy and environmental safety. Its electron-withdrawing groups contribute to enhanced binding affinity with biological targets, making it a valuable scaffold for pest control formulations. The agrochemical industry is actively investigating such compounds to address challenges like pesticide resistance and non-target organism toxicity.

From a technical perspective, the compound's CAS No. 1803486-47-6 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial R&D. Analytical studies highlight its stability under standard storage conditions, though precautions are recommended to avoid prolonged exposure to moisture. The nitrile group in the structure is particularly noteworthy, as it often participates in click chemistry reactions, a trending topic in bioconjugation and drug delivery systems.

Emerging trends in green chemistry have also spurred interest in optimizing the synthesis of 6-Cyano-2,3-diamino-5-(trifluoromethoxy)pyridine. Researchers are exploring catalytic methods and solvent-free conditions to reduce waste and improve yield. Such advancements align with the broader shift toward sustainable chemical manufacturing, a priority for regulatory bodies and industry stakeholders alike.

In summary, 6-Cyano-2,3-diamino-5-(trifluoromethoxy)pyridine (CAS No. 1803486-47-6) represents a multifaceted compound with promising applications in both life sciences and agriculture. Its structural motifs cater to contemporary research needs, including drug design, agrochemical innovation, and green synthesis. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.